Cas no 67435-25-0 (2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-)
67435-25-0 structure
Product Name:2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-
CAS No:67435-25-0
MF:C7H18N2O2
MW:162.230021953583
CID:394857
PubChem ID:13017285
Update Time:2025-04-19
2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-
- 1-aminooxy-3-(tert-butylamino)propan-2-ol
- DTXSID10515296
- 67435-25-0
- SCHEMBL3066938
- 1-(Aminooxy)-3-(tert-butylamino)propan-2-ol
-
- Inchi: 1S/C7H18N2O2/c1-7(2,3)9-4-6(10)5-11-8/h6,9-10H,4-5,8H2,1-3H3
- InChI Key: FWJGBYCRQUPGEP-UHFFFAOYSA-N
- SMILES: OC(CON)CNC(C)(C)C
Computed Properties
- Exact Mass: 162.13694
- Monoisotopic Mass: 162.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.51
2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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